N-(2-methoxy-5-methylphenyl)-3-(4-phenylpiperazin-1-yl)propanamide

• Molecular Formula: C21H27N3O2
• Molecular Weight: 353.5 g/mol
• IUPAC Name: N-(2-methoxy-5-methylphenyl)-3-(4-phenylpiperazin-1-yl)propanamide
• InChI: InChI=1S/C21H27N3O2/c1-17-8-9-20(26-2)19(16-17)22-21(25)10-11-23-12-14-24(15-13-23)18-6-4-3-5-7-18/h3-9,16H,10-15H2,1-2H3,(H,22,25)
• InChI Key: BZZWXGXDOUDVGZ-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)OC)NC(=O)CCN2CCN(CC2)C3=CC=CC=C3

Description

N-(2-methoxy-5-methylphenyl)-3-(4-phenylpiperazin-1-yl)propanamide, also known as MPMP, is a chemical compound that has been widely studied for its potential therapeutic applications. MPMP is a piperazine derivative that has been shown to have a high affinity for certain receptors in the brain, making it a promising candidate for the treatment of various neurological and psychiatric disorders.

Mechanism of Action

The mechanism of action of N-(2-methoxy-5-methylphenyl)-3-(4-phenylpiperazin-1-yl)propanamide is not fully understood, but it is thought to involve its interaction with certain receptors in the brain. Specifically, N-(2-methoxy-5-methylphenyl)-3-(4-phenylpiperazin-1-yl)propanamide has been shown to have a high affinity for the serotonin 5-HT1A receptor, which is involved in the regulation of mood and anxiety. N-(2-methoxy-5-methylphenyl)-3-(4-phenylpiperazin-1-yl)propanamide has also been shown to interact with other receptors, including the dopamine D2 and adrenergic α1 receptors.
Biochemical and Physiological Effects:
Studies have shown that N-(2-methoxy-5-methylphenyl)-3-(4-phenylpiperazin-1-yl)propanamide has a range of biochemical and physiological effects, including the modulation of neurotransmitter release and the regulation of gene expression. N-(2-methoxy-5-methylphenyl)-3-(4-phenylpiperazin-1-yl)propanamide has been shown to increase the levels of certain neurotransmitters, such as serotonin and dopamine, which are involved in the regulation of mood and behavior. N-(2-methoxy-5-methylphenyl)-3-(4-phenylpiperazin-1-yl)propanamide has also been shown to have anti-inflammatory and neuroprotective effects, which may be beneficial in the treatment of certain neurological disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(2-methoxy-5-methylphenyl)-3-(4-phenylpiperazin-1-yl)propanamide as a research tool is its high affinity for certain receptors in the brain, which makes it a useful tool for investigating the function of these receptors. However, the synthesis of N-(2-methoxy-5-methylphenyl)-3-(4-phenylpiperazin-1-yl)propanamide is a complex process that requires specialized knowledge and equipment, which may limit its accessibility to researchers. Additionally, the effects of N-(2-methoxy-5-methylphenyl)-3-(4-phenylpiperazin-1-yl)propanamide on the brain and behavior are complex and not fully understood, which may make it difficult to interpret the results of experiments involving this compound.

Future Directions

There are several areas of research that warrant further investigation with regards to N-(2-methoxy-5-methylphenyl)-3-(4-phenylpiperazin-1-yl)propanamide. One area of interest is the potential use of N-(2-methoxy-5-methylphenyl)-3-(4-phenylpiperazin-1-yl)propanamide in the treatment of drug addiction and other substance use disorders. Additionally, further research is needed to fully understand the mechanism of action of N-(2-methoxy-5-methylphenyl)-3-(4-phenylpiperazin-1-yl)propanamide and its effects on the brain and behavior. Finally, the development of new and improved synthesis methods for N-(2-methoxy-5-methylphenyl)-3-(4-phenylpiperazin-1-yl)propanamide may make it more accessible to researchers and facilitate further investigation into its potential therapeutic applications.

Synthesis Methods

The synthesis of N-(2-methoxy-5-methylphenyl)-3-(4-phenylpiperazin-1-yl)propanamide involves several steps, including the reaction of 2-methoxy-5-methylphenylamine with 1-bromo-3-chloropropane to form N-(2-methoxy-5-methylphenyl)-3-chloropropanamide. This compound is then reacted with phenylpiperazine to yield the final product, N-(2-methoxy-5-methylphenyl)-3-(4-phenylpiperazin-1-yl)propanamide. The synthesis of N-(2-methoxy-5-methylphenyl)-3-(4-phenylpiperazin-1-yl)propanamide is a complex process that requires specialized knowledge and equipment.

Scientific Research Applications

N-(2-methoxy-5-methylphenyl)-3-(4-phenylpiperazin-1-yl)propanamide has been the subject of numerous scientific studies, with researchers investigating its potential therapeutic applications for a range of conditions. Some of the areas of research that have been explored include its use as an antidepressant, anxiolytic, and antipsychotic agent. Studies have also investigated the potential use of N-(2-methoxy-5-methylphenyl)-3-(4-phenylpiperazin-1-yl)propanamide in the treatment of drug addiction and other substance use disorders.